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Compound of Interest

Compound Name:
2-Chloro-1-(4-

hydroxycyclohexyl)ethanone

CAS No.: 128882-64-4

Cat. No.: B141615 Get Quote

Executive Summary & Core Directive
Treat this compound as a potent alkylating agent and lachrymator. 2-Chloro-1-(4-
hydroxycyclohexyl)ethanone combines a lipophilic cyclohexyl ring with a highly reactive

-chloroketone "warhead." This structure facilitates rapid dermal absorption followed by
irreversible alkylation of biological nucleophiles (DNA, proteins). Standard laboratory safety
protocols are insufficient; enhanced barrier protection is mandatory.

Immediate Action Required:

Never handle on an open bench.

Never use single-layer disposable nitrile gloves for prolonged handling.

Segregate from strong bases and oxidizers immediately.

Hazard Architecture: The "Why" Behind the Protocol
To understand the PPE requirements, one must understand the molecular mechanism of

toxicity.
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Functional Motif Reactivity Profile
Physiological
Consequence

-Chloro Ketone

Electrophilic center susceptible

to

attack by biological thiols (e.g.,

cysteine) and amines.

Lachrymatory effect (tear gas

activity); severe skin burns;

potential sensitization.

Cyclohexyl Ring Lipophilic scaffold.

Carrier mechanism: Facilitates

transport of the reactive

headgroup across the stratum

corneum (skin barrier).

Hydroxyl Group Polar handle.

Increases solubility in mucosal

membranes, exacerbating

respiratory irritation if inhaled

as dust.

Scientific Rationale: The

-haloketone moiety is structurally analogous to chloroacetophenone (CN gas). Upon contact
with moist mucous membranes, it alkylates TRPA1 ion channels, causing intense pain and
inflammation [1]. Furthermore, hydrolysis releases hydrochloric acid (HCl), causing secondary
chemical burns.

PPE Matrix: The Defense System
Do not rely on "standard" lab PPE. The following matrix is designed to prevent permeation of

lipophilic alkylators.

Hand Protection Strategy
Standard nitrile gloves provide <5 minutes of protection against solvated

-chloroketones.
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Contact Type Primary Barrier Secondary Barrier Protocol

Solid Handling
Double Nitrile (min 5

mil each)
N/A

Change outer glove

every 30 mins or

immediately upon

contamination.

Solution/Liquid
Silver Shield / 4H®

(Laminate)
Nitrile (Outer)

Laminate gloves

provide chemical

resistance; outer

nitrile provides

dexterity and grip.

Spill Cleanup
Butyl Rubber (min 25

mil)
Nitrile (Inner)

Do not use latex.

Latex is permeable to

this class of

electrophiles.

Respiratory & Ocular Protection[1][2][3]
Eyes:Chemical Splash Goggles (ANSI Z87.1 D3) are mandatory. Safety glasses are

insufficient due to the lachrymatory vapor risk. Face shields should be added for reactions

>5g.

Respiratory:

Solid: Work in a certified fume hood. If hood access is compromised, use a P100

particulate respirator.

Solution: If heating or using volatile solvents, use a half-face respirator with Organic

Vapor/Acid Gas (OV/AG) cartridges to capture potential HCl byproducts.

Operational Workflow & Engineering Controls
The following protocol utilizes a "Zone Defense" approach to minimize contamination spread.

Engineering Controls
Ventilation: Fume hood face velocity must be 80–100 fpm.
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Static Control: Use an anti-static gun or ionizer during weighing. The powder can be

electrostatic; "flying" dust is a severe inhalation hazard.

Tools: Use disposable plastic spatulas. Metal spatulas can introduce trace iron, which may

catalyze degradation or Friedel-Crafts type side reactions in downstream steps [2].

Step-by-Step Handling Protocol
Preparation: Clear fume hood of all incompatible reagents (amines, oxidizers). Place a

disposable absorbent pad (chux) on the work surface.

Weighing:

Tare the receiving vessel (with lid) before opening the source container.

Open source container inside the hood.

Transfer solid. Do not tap the spatula on the flask rim (generates aerosol).

Seal receiving vessel immediately.

Wipe the exterior of the source container with a solvent-dampened Kimwipe before

returning to storage.

Reaction:

Add solvent slowly. Exotherms can vaporize the reagent.

Keep reaction temperature <40°C unless reflux is strictly required.

-chloroketones are thermally unstable [3].

Decontamination:

Soak all contaminated spatulas/glassware in a Quench Solution (see Section 5) for 24

hours before washing.

Waste Management & Deactivation Logic
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Direct disposal of active

-haloketones into organic waste streams is negligent. It creates "time-bomb" waste drums that
can polymerize or react violently with other waste streams (e.g., waste amines).

Chemical Quench Protocol
Before disposal, the electrophilic carbon must be neutralized.

Reagent: 10% Sodium Thiosulfate (

) or dilute aqueous ammonia.

Mechanism: Thiosulfate acts as a "soft" nucleophile, displacing the chloride and forming a

non-volatile, water-soluble thiosulfate ester.

Procedure: Stir waste solution with excess thiosulfate for 1 hour. Check pH (should remain

neutral/basic).[1]

Disposal Classification
Waste Code: Segregate as "Halogenated Organic - Toxic."

Labeling: Explicitly mark "Contains Deactivated

-Haloketone."

Visualized Safety Workflow
The following diagram illustrates the critical decision points and safety barriers.

Zone 1: Preparation Zone 2: Active Handling (Fume Hood)

Zone 3: Deactivation & Waste

Cold Storage
(-20°C, Argon)

PPE Verification
(Laminate Gloves + Goggles)

Weighing
(Static Control)

 Transfer to Hood Reaction Setup
(Inert Atm)

Chem Quench
(Na2S2O3 Treatment) Excess Reagent

Waste Stream
(Halogenated Organic)

Spill (Butyl Gloves)

 pH Check OK
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Click to download full resolution via product page

Figure 1: Operational safety workflow for handling 2-Chloro-1-(4-
hydroxycyclohexyl)ethanone, emphasizing the mandatory quench step prior to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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